Methyl 4-(2-{[[(4-chlorophenyl)sulfonyl](3-methylbenzyl)amino]acetyl}carbohydrazonoyl)benzoate

• Molecular Formula: C25H24ClN3O5S
• Molecular Weight: 514 g/mol
• IUPAC Name: methyl 4-[(E)-[[2-[(4-chlorophenyl)sulfonyl-[(3-methylphenyl)methyl]amino]acetyl]hydrazinylidene]methyl]benzoate
• InChI: InChI=1S/C25H24ClN3O5S/c1-18-4-3-5-20(14-18)16-29(35(32,33)23-12-10-22(26)11-13-23)17-24(30)28-27-15-19-6-8-21(9-7-19)25(31)34-2/h3-15H,16-17H2,1-2H3,(H,28,30)/b27-15+
• InChI Key: HQVVQGIJCNOBQK-JFLMPSFJSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)CN(CC(=O)N/N=C/C2=CC=C(C=C2)C(=O)OC)S(=O)(=O)C3=CC=C(C=C3)Cl
• SMILES: CC1=CC(=CC=C1)CN(CC(=O)NN=CC2=CC=C(C=C2)C(=O)OC)S(=O)(=O)C3=CC=C(C=C3)Cl

Description

Methyl 4-(2-{[[(4-chlorophenyl)sulfonyl](3-methylbenzyl)amino]acetyl}carbohydrazonoyl)benzoate is a chemical compound that has gained attention in the scientific community due to its potential applications in drug development. It is a complex molecule that has been synthesized through various methods, and its mechanism of action and physiological effects have been studied extensively. In

Mechanism of Action

The mechanism of action of Methyl 4-(2-{[[(4-chlorophenyl)sulfonyl](3-methylbenzyl)amino]acetyl}carbohydrazonoyl)benzoate involves the inhibition of certain enzymes and proteins that are involved in inflammation and tumor growth. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the production of prostaglandins that cause inflammation. It also inhibits the activity of histone deacetylases (HDACs), which are proteins that regulate gene expression and are involved in cancer development.
Biochemical and Physiological Effects
Methyl 4-(2-{[[(4-chlorophenyl)sulfonyl](3-methylbenzyl)amino]acetyl}carbohydrazonoyl)benzoate has been found to exhibit various biochemical and physiological effects. It has been found to reduce the production of inflammatory cytokines and prostaglandins, which are involved in inflammation. It also induces apoptosis (programmed cell death) in cancer cells, thereby inhibiting tumor growth.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl 4-(2-{[[(4-chlorophenyl)sulfonyl](3-methylbenzyl)amino]acetyl}carbohydrazonoyl)benzoate in lab experiments is its ability to inhibit the activity of COX-2 and HDACs, which are important targets for drug development. However, its complex structure and multi-step synthesis process make it difficult to produce in large quantities, which could limit its use in lab experiments.

Future Directions

There are several future directions for research on Methyl 4-(2-{[[(4-chlorophenyl)sulfonyl](3-methylbenzyl)amino]acetyl}carbohydrazonoyl)benzoate. One direction is to explore its potential applications in the treatment of other diseases, such as neurodegenerative diseases and autoimmune disorders. Another direction is to develop more efficient synthesis methods for the compound, which could increase its availability for lab experiments and drug development. Additionally, further studies could be conducted to investigate the compound's safety and efficacy in clinical trials.

Synthesis Methods

The synthesis of Methyl 4-(2-{[[(4-chlorophenyl)sulfonyl](3-methylbenzyl)amino]acetyl}carbohydrazonoyl)benzoate involves a multi-step process that requires expertise in organic chemistry. The first step involves the reaction of 4-chlorobenzenesulfonyl chloride with 3-methylbenzylamine to produce 4-chlorobenzenesulfonamide. This is followed by the reaction of the sulfonamide with the sodium salt of methyl 4-aminobenzoate to produce methyl 4-(4-chlorobenzenesulfonamido)benzoate.
The next step involves the reaction of the above product with hydrazine hydrate to produce methyl 4-(4-chlorobenzenesulfonamido)benzohydrazide. The final step involves the reaction of the benzohydrazide with acetic anhydride and benzoic acid to produce Methyl 4-(2-{[[(4-chlorophenyl)sulfonyl](3-methylbenzyl)amino]acetyl}carbohydrazonoyl)benzoate.

Scientific Research Applications

Methyl 4-(2-{[[(4-chlorophenyl)sulfonyl](3-methylbenzyl)amino]acetyl}carbohydrazonoyl)benzoate has been studied for its potential applications in drug development. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-tumor properties, making it a promising candidate for the development of novel drugs.